Cas no 1152880-93-7 (5-ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1152880-93-7
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• MDL: MFCD09971570
• CID: 4573022
• PubChem ID: 28606330
• Update Time: 2025-07-25

5-ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-ethyl-1-(4-fluorophenyl)-
• 5-Ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic Acid
• 5-ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylicacid
• 5-Ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid, AldrichCPR
• Z335447548
• 5-ethyl-1-(4-fluorophenyl)pyrazole-4-carboxylic acid
• G20482
• 1152880-93-7
• AKOS009185737
• CWB88093
• EN300-31854
• 5-ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid

• MDL： MFCD09971570
• Inchi： 1S/C12H11FN2O2/c1-2-11-10(12(16)17)7-14-15(11)9-5-3-8(13)4-6-9/h3-7H,2H2,1H3,(H,16,17)
• InChI Key： VANLYNHVFHDWCT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C(CC)=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 234.08045576g/mol
• Monoisotopic Mass: 234.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 375.5±32.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid

Research Update on 5-ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid (CAS: 1152880-93-7)

5-ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid (CAS: 1152880-93-7) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery research. This pyrazole derivative has demonstrated promising pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have focused on its structural optimization and biological evaluation, revealing its potential as a scaffold for developing novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory activity against several kinase targets. The research team synthesized a series of analogs based on the 5-ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid scaffold and evaluated their biological activity. The lead compound demonstrated IC50 values in the nanomolar range against specific cancer-related kinases, suggesting its potential as an anticancer agent. Molecular docking studies revealed that the 4-fluorophenyl group plays a crucial role in binding affinity through hydrophobic interactions with the kinase active site.

In the area of metabolic disorders, recent preclinical studies have explored the compound's effects on glucose metabolism. A research group reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 5-ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid showed significant modulation of PPARγ activity, indicating potential applications in diabetes treatment. The carboxylic acid moiety was found to be essential for this activity, with modifications at this position dramatically affecting the compound's efficacy.

The synthetic accessibility of 5-ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized synthetic route that improved the overall yield from 42% to 78% while reducing the number of purification steps. This advancement is particularly significant for potential scale-up in pharmaceutical manufacturing.

Current challenges in the development of this compound class include improving metabolic stability and selectivity. Recent structure-activity relationship (SAR) studies have identified specific positions on the pyrazole ring that can be modified to address these issues without compromising potency. Several research groups are now exploring prodrug strategies to enhance the bioavailability of 5-ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid derivatives.

Looking forward, the unique structural features of 5-ethyl-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid continue to make it an attractive scaffold for drug discovery. Ongoing research is investigating its potential in neurological disorders, with preliminary data showing activity against specific neurotransmitter targets. The compound's versatility and the growing understanding of its pharmacological profile suggest it will remain an important focus of medicinal chemistry research in the coming years.